2,2-Difluoro-2-(3-hydroxyazetidin-3-yl)acetamide trifluoroacetic acid

• IUPAC Name: 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetamide;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C5H8F2N2O2.C2HF3O2/c6-5(7,3(8)10)4(11)1-9-2-4;3-2(4,5)1(6)7/h9,11H,1-2H2,(H2,8,10);(H,6,7)
• InChI Key: HUADQPPFSMYMPF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)(C(C(=O)N)(F)F)O.C(=O)(C(F)(F)F)O
• Molecular Formula: C7H9F5N2O4
• Molecular Weight: 280.15 g/mol
• CAS RN: 2225146-19-8

Description

2,2-Difluoro-2-(3-hydroxyazetidin-3-yl)acetamide trifluoroacetic acid is a chemical compound with the IUPAC name 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetamide 2,2,2-trifluoroacetate. It has a molecular weight of 280.15. The compound is typically stored at 4 degrees Celsius and is in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H8F2N2O2.C2HF3O2/c6-5(7,3(8)10)4(11)1-9-2-4;3-2(4,5)1(6)7/h9,11H,1-2H2,(H2,8,10);(H,6,7). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a structural diagram.

Scientific Research Applications

Synthesis of 3,3-Difluoroazetidinones

Difluoro(trimethylsilyl)acetamides have been identified as precursors for the synthesis of 3,3-difluoroazetidinones, demonstrating an alternative route to these compounds. The synthesis involves the conversion of N-(p-Methoxyphenyl)-2,2-difluoro-3-hydroxy-4-methylvaleramide into 3,3-difluoroazetidinone, showcasing the utility of difluoroacetamide derivatives in producing complex azetidine structures (Bordeau et al., 2006).

Beta-Lactam Antibiotics Synthesis

The compound 4-Hydroxymethylazetidin-2-one, related to the chemical structure , has been utilized in the synthesis of beta-lactam antibiotics. This involves a sequence of reactions leading to various intermediate compounds, demonstrating the role of azetidine derivatives in antibiotic synthesis (Brennan et al., 1983).

Antimicrobial Activity

Research on fluorine-substituted triazines derived from azetidine compounds has shown interesting antibacterial activity against several bacteria, highlighting the potential for developing new antimicrobial agents using azetidine derivatives (Alharbi & Alshammari, 2019).

Glycolipids Structural Studies

Trifluoroacetolysis, involving trifluoroacetic acid, is used for structural studies of glycolipids, indicating its use in analytical chemistry for understanding complex biological molecules (Svensson, 1980).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.